Cas no 40736-43-4 (2,3-Bis(2,3,4,5,6-pentadeuteriophenyl)cycloprop-2-en-1-one)
40736-43-4 structure
Product Name:2,3-Bis(2,3,4,5,6-pentadeuteriophenyl)cycloprop-2-en-1-one
CAS No:40736-43-4
MF:C15H10O
MW:216.300920963287
CID:1066968
Update Time:2023-08-03
2,3-Bis(2,3,4,5,6-pentadeuteriophenyl)cycloprop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
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- [U-2H10]-Diphencyprone
- 2,3-bis(2,3,4,5,6-pentadeuteriophenyl)cycloprop-2-en-1-one
- 2,3-Bis[(~2~H_5_)phenyl]cycloprop-2-en-1-one
- 2,3-Bis(2,3,4,5,6-pentadeuteriophenyl)cycloprop-2-en-1-one
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- Inchi: 1S/C15H10O/c16-15-13(11-7-3-1-4-8-11)14(15)12-9-5-2-6-10-12/h1-10H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D
- InChI Key: HCIBTBXNLVOFER-LHNTUAQVSA-N
- SMILES: O=C1C(C2C([2H])=C([2H])C([2H])=C([2H])C=2[2H])=C1C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 284
- Topological Polar Surface Area: 17.1
2,3-Bis(2,3,4,5,6-pentadeuteriophenyl)cycloprop-2-en-1-one Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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